Cas no 18303-02-1 (Carbamic acid, [(4-methylphenyl)sulfonyl]-, 1-methylethyl ester)

• Product Name: Carbamic acid, [(4-methylphenyl)sulfonyl]-, 1-methylethyl ester
• CAS No: 18303-02-1
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 1376806
• PubChem ID: 562249
• Update Time: 2025-04-20

Carbamic acid, [(4-methylphenyl)sulfonyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(4-methylphenyl)sulfonyl]-, 1-methylethyl ester
• (p-Tolylsulfonyl)carbamic acid isopropyl ester
• propan-2-yl N-(4-methylphenyl)sulfonylcarbamate
• [(4-Methylphenyl)sulfonyl]carbamic acid isopropyl ester
• Isopropyl N-(p-toluenesulfonyl)carbamate
• Carbamic acid, (p-tolylsulfonyl)-, isopropyl ester
• AKOS024358878
• N-(p-tolylsulfonyl)-carbamic acid isopropyl ester
• SCHEMBL11854974
• FOKWWPWMZYWNKM-UHFFFAOYSA-N
• 18303-02-1
• Isopropyl (4-methylphenyl)sulfonylcarbamate #
• DTXSID40340174
• N-tosylcarbamic acid isopropyl ester
• Isopropyl-N-(p-tosyl)carbamate

• Inchi： 1S/C11H15NO4S/c1-8(2)16-11(13)12-17(14,15)10-6-4-9(3)5-7-10/h4-8H,1-3H3,(H,12,13)
• InChI Key： FOKWWPWMZYWNKM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(=O)OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 257.07225
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 72.47